Cas no 58901-12-5 (2-Propanol,1,1',1''-nitrilotris-, hydrochloride (9CI))

• Product Name: 2-Propanol,1,1',1''-nitrilotris-, hydrochloride (9CI)
• CAS No: 58901-12-5
• MF: C₉H₂₂ClNO₃
• MW: 227.728882312775
• CID: 374425
• PubChem ID: 12442006
• Update Time: 2025-04-19

2-Propanol,1,1',1''-nitrilotris-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1',1''-nitrilotris-, hydrochloride (9CI)
• Tris(2-hydroxypropyl)ammonium chloride
• 2-Propanol,1,1',1''-nitrilotris-, hydrochloride
• 1,1',1''-Nitrilotri(propan-2-ol)--hydrogen chloride (1/1)
• DTXSID50974404
• 58901-12-5
• 1,1',1''-Nitrilotris(propan-2-ol) hydrochloride
• EINECS 261-485-4
• SCHEMBL3003894

• Inchi： 1S/C9H21NO3.ClH/c1-7(11)4-10(5-8(2)12)6-9(3)13;/h7-9,11-13H,4-6H2,1-3H3;1H
• InChI Key： VERYLERBPOEWKG-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CN(CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 204.9567
• Monoisotopic Mass: 227.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 65.6